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Compound of Interest

Compound Name: (R)-(+)-Glycidyl heptyl ether
CAS No.: 121906-44-3
Cat. No.: B039800

Get Quote

CAS 25717-59-3 | C10H200:2

Executive Summary

n-Heptyl Glycidyl Ether (HGE) is a specialized monofunctional epoxide intermediate used in
high-performance surface coatings, lipid synthesis for drug delivery systems, and as a reactive
diluent for epoxy resins.[1] Characterized by its C7 alkyl chain, HGE offers a unique balance
between the volatility of lower alkyl ethers (butyl/ethyl) and the crystallization issues of longer
chains (cetyl/stearyl).

This technical guide defines the critical physicochemical specifications for HGE, specifically
addressing the discrepancy between theoretical atmospheric boiling points and practical
vacuum distillation requirements to prevent thermal degradation (polymerization).

Physicochemical Specifications

The following data establishes the baseline for "Pure Grade" HGE. Researchers must note that
commercial "Alkyl (C8-C10) Glycidyl Ethers" are mixtures; this guide targets the specific n-
heptyl species (CAS 25717-59-3).
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Table 1: Core Physical Properties

Property Specification Method/Notes
Appearance Colorless, low-viscosity liquid Visual inspection
Molecular Weight 172.27 g/mol Calculated
) Critical Purity Indicator (See
Density (20°C) 0.890 — 0.910 g/mL )
Section 4)
. . i Do Not Attempt. Risk of ring-
Boiling Point (Atm) ~220°C (Theoretical) ) o
opening/polymerization.
N ) Recommended distillation
Boiling Point (Vac) 85 —-95°C @ 10 mmHg
range.
Refractive Index 1.4350 — 1.4450 @ 20°C
_ Ideal: 172. Higher values
Epoxide Eq. Wt. (EEW) 172 - 185 g/eq o ]
indicate hydrolysis.
N Organic solvents (Ethanol, Immiscible in water
Solubility .
DCM) (Hydrophobic tail).

Critical Insight: The density of HGE (0.90 g/mL) acts as a rapid field validation metric. It sits
precisely between the starting material 1-Heptanol (0.82 g/mL) and the reagent Epichlorohydrin

(1.18 g/mL). A density below 0.88 indicates incomplete reaction (excess alcohol).

Thermodynamics & Phase Behavior

Understanding the thermodynamic profile is essential for safe isolation.

» Boiling Point Elevation: The addition of the glycidyl group to heptanol increases the
molecular weight, theoretically elevating the boiling point. However, the loss of the hydroxyl
group (hydrogen bonding) mitigates this rise.
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e Thermal Sensitivity: The oxirane (epoxide) ring is highly strained (~13 kcal/mol). Heating
HGE above 150°C at atmospheric pressure significantly increases the kinetic probability of
homopolymerization or thermal rearrangement to ketones/aldehydes. Vacuum distillation is
mandatory.

Synthesis & Purification Protocol

Objective: Synthesis of n-Heptyl Glycidyl Ether via Phase Transfer Catalysis (PTC).

Reagents
e Substrate: 1-Heptanol (CAS 111-70-6)[2]

e Reagent: Epichlorohydrin (Excess, 2-3 eq)
e Base: NaOH (50% ag. solution or solid microbeads)

o Catalyst: Tetrabutylammonium bromide (TBAB) or Benzyltrimethylammonium chloride (1-2
mol%)

Workflow Diagram (DOT)

The following diagram outlines the synthesis and critical isolation steps.
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Step-by-Step Methodology
e Coupling: Charge 1-Heptanol and catalyst (TBAB) into the reactor. Heat to 45°C.

o Addition: Slowly feed Epichlorohydrin and NaOH simultaneously. Control: Maintain
temperature <60°C. The reaction is exothermic.

o Digestion: Stir at 50°C for 3-5 hours. Monitor consumption of Heptanol via GC or TLC.
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o Work-up: Cool to room temperature. Add water to dissolve NaCl precipitate. Separate
phases. Wash the organic layer with water until neutral pH.

o Stripping: Remove excess Epichlorohydrin and water under mild vacuum (50°C, 50 mmHg).

« |solation (Critical): Perform fractional distillation under high vacuum. Collect the fraction
boiling at 85-95°C (10 mmHg).

Quality Control: A Self-Validating System

To ensure "Trustworthiness" in the lab, use this logic tree to validate the synthesized material
before using it in sensitive applications (e.g., drug delivery).
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Applications in Research

 Lipid Nanoparticles (LNPs): HGE serves as a hydrophobic tail precursor for ionizable lipids.
The C7 chain provides a specific "cone angle" for lipid packing that differs from standard
C8/C10 chains, potentially influencing endosomal escape efficiency.
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o Surface Modification: Used to graft hydrophobic properties onto hydrophilic surfaces (e.g.,
cellulose, silica) via the "grafting-to" approach, targeting surface hydroxyls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CompTox Chemicals Dashboard [comptox.epa.gov]
o 2. 1-Heptanol [webbook.nist.gov]

o To cite this document: BenchChem. [Technical Specification & Synthesis Guide: n-Heptyl
Glycidyl Ether]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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